Cas no 338755-17-2 (1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 338755-17-2
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 5270286
• Update Time: 2025-08-05

1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-N-METHYL-2-OXO-N-PHENYL-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1,2-dihydro-N-methyl-2-oxo-N-phenyl-1-(phenylmethyl)-
• 1-benzyl-N-methyl-2-oxo-N-phenylpyridine-3-carboxamide
• Oprea1_258089
• MLS000694583
• HMS2651M09
• SMR000333249
• 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C20H18N2O2/c1-21(17-11-6-3-7-12-17)19(23)18-13-8-14-22(20(18)24)15-16-9-4-2-5-10-16/h2-14H,15H2,1H3
• InChI Key： YFSQGTJIKIGRGG-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC1C=CC=CC=1)C(N(C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 526
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide

Introduction to 1-Benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338755-17-2)

1-Benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide, also known by its CAS number 338755-17-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide consists of a pyridine ring fused with a benzene ring and substituted with a benzyl group, a methyl group, and a phenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide in various biological activities. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in several inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

In the context of cancer research, 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide has been investigated for its potential as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide have also been studied to assess its suitability for clinical use. Data from animal models indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, it has been shown to exhibit low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

To further validate the therapeutic potential of 1-benzyl-N-methyl-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are focusing on specific disease conditions such as chronic inflammatory disorders and neurodegenerative diseases. The results from these trials will provide crucial insights into the clinical utility of this compound and guide future research directions.

In conclusion, 1-benzyl-N-methyl-2-oxy-N-phényl-l,2-dihydro-lH-pyrrole[3',4':4,5]thieno[3,2-c]pyrazole (CAS No. 338755–17–2) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new applications for this compound will be discovered, contributing to advancements in the treatment of various diseases.